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Compound of Interest

Compound Name: 3-Hydroxycarbofuran-d3

Cat. No.: B12374624

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical chemistry of 3-
Hydroxycarbofuran-d3, a deuterated metabolite of the insecticide carbofuran. Given its role
as an internal standard in analytical methodologies, understanding its properties and the
techniques for its quantification is critical for researchers in environmental science, toxicology,
and drug metabolism.

Physicochemical and Analytical Data

3-Hydroxycarbofuran-d3 is the deuterated analog of 3-hydroxycarbofuran, a major metabolite
of carbofuran.[1] The incorporation of deuterium atoms results in a mass shift, making it an
ideal internal standard for mass spectrometry-based quantification.[1]

Table 1: General Properties of 3-Hydroxycarbofuran-d3

Property Value Source
CAS Number 1794759-59-3 [2]
Molecular Formula C12H12D3NOa4 [2]
Molecular Weight 240.27 g/mol [2]

Table 2: Analytical Standards and Properties of 3-Hydroxycarbofuran (Non-deuterated)
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While a specific certificate of analysis for the deuterated standard was not publicly available,
data for the non-deuterated form provides essential analytical parameters.

Property Value Source
Melting Point 138 - 140 °C [3]

UV max 218, 279 nm [4]
Suitability Passes test for identity (NMR)

Impurities <2% water (Karl Fischer)

Chromatographic and Mass Spectrometric Data

The analysis of 3-hydroxycarbofuran and its deuterated internal standard is predominantly
performed using liquid chromatography coupled with mass spectrometry (LC-MS).

Table 3: UPLC-MS/MS Method Parameters for 3-Hydroxycarbofuran Analysis

This table summarizes typical parameters for the analysis of 3-hydroxycarbofuran in biological
matrices, where 3-Hydroxycarbofuran-d3 would serve as an internal standard.

Parameter Value Source

UPLC BEH C18 (2.1 x 50 mm,

Column [5]
1.7 pm)
Column Temperature 40 °C [5]
Flow Rate 0.4 mL/min [5]
Desolvation Temperature 450 °C [5]
o ) Multiple Reaction Monitoring
Quantitative Analysis Mode [5]
(MRM)
MRM Transition (3-
m/z 238.1 — 180.9 [5]

hydroxycarbofuran)

Table 4: Method Validation Data for 3-Hydroxycarbofuran Analysis
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The following data is from a validated HPLC-DAD method for the determination of carbofuran
and 3-hydroxycarbofuran, demonstrating typical performance characteristics.

Parameter Value Source
Linearity Range 6.25 - 100 pg/mL [61[7]
Correlation Coefficient (r2) >0.9811 [6][7]
Precision (CV) <15% [61[7]
Accuracy (RSE) <15% [6][7]
Recovery 64.72% to 100.61% [61[7]

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction for Biological Matrices

This protocol is a representative example for the extraction of 3-hydroxycarbofuran from liver
tissue prior to UPLC-MS/MS analysis.[5]

Homogenization: Homogenize the liver tissue sample.

Extraction: Perform a liquid-liquid extraction using ethyl acetate.

Evaporation: Evaporate the organic phase to dryness.

Reconstitution: Reconstitute the residue in a suitable solvent compatible with the UPLC-
MS/MS mobile phase.

Analytical Method: UPLC-MS/MS

A validated UPLC-MS/MS method for the simultaneous determination of carbofuran and 3-
hydroxycarbofuran in duck liver has been reported.[5] The method utilizes a UPLC BEH C18
column and a mobile phase gradient.[5] Quantification is achieved using multiple reaction
monitoring (MRM) in positive ion mode.[5] The MRM transition for 3-hydroxycarbofuran is m/z
238.1 - 180.9.[5]
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Visualizations

Workflow for the Analysis of 3-Hydroxycarbofuran-d3

The following diagram illustrates a typical experimental workflow for the quantification of 3-
hydroxycarbofuran using its deuterated internal standard.
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Caption: A generalized workflow for the quantitative analysis of 3-hydroxycarbofuran.
Inhibition of Acetylcholinesterase by 3-Hydroxycarbofuran

3-Hydroxycarbofuran, like its parent compound carbofuran, is an inhibitor of the enzyme
acetylcholinesterase.[4] This inhibition leads to the accumulation of the neurotransmitter
acetylcholine, resulting in toxicity.
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Caption: The inhibitory action of 3-hydroxycarbofuran on acetylcholinesterase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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